Cas no 33922-66-6 (3(2H)-Furanone, 2-hexyl-5-methyl-)

• Product Name: 3(2H)-Furanone, 2-hexyl-5-methyl-
• CAS No: 33922-66-6
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 1460539
• PubChem ID: 566912
• Update Time: 2025-04-20

3(2H)-Furanone, 2-hexyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone, 2-hexyl-5-methyl-
• 2-hexyl-5-methylfuran-3-one
• DTXSID90340740
• 2-hexyl-5-methyluran-3-one
• CHEBI:195878
• 2-Hexyl-5-methyl-(2H)-furan-3-one
• 2-hexyl-5-methyl-2,3-dihydrofuran-3-one
• 2-Hexyl-5-methyl-3(2H)-furanone
• n-Hexyl-5-methyl-3(2H)-furanon
• AAUWBAWSKVOBFL-UHFFFAOYSA-N
• xi-2-Hexyl-5-methyl-3(2H)-furanone
• 2-Hexyl-5-methyl-2(3H)-furan-3-one
• SCHEMBL7074049
• 2,3-Dihydro-2-n-hexyl-5-methyl-furan-3-one
• 2,3-Dihydro-5-methyl-2-n-hexylfuran-3-one
• 33922-66-6

• Inchi： 1S/C11H18O2/c1-3-4-5-6-7-11-10(12)8-9(2)13-11/h8,11H,3-7H2,1-2H3
• InChI Key： AAUWBAWSKVOBFL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C1CCCCCC)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones